Cas no 1197236-17-1 (N-(2-Hydroxy-1,1-dimethylethyl)-4-piperidinecarboxamide hydrochloride)

• Product Name: N-(2-Hydroxy-1,1-dimethylethyl)-4-piperidinecarboxamide hydrochloride
• CAS No: 1197236-17-1
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• CID: 3157367
• PubChem ID: 44890741
• Update Time: 2025-10-05

N-(2-Hydroxy-1,1-dimethylethyl)-4-piperidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Hydroxy-1,1-dimethylethyl)-4-piperidinecarboxamide hydrochloride
• AKOS015848362
• Piperidine-4-carboxylic acid (2-hydroxy-1,1-dimethyl-ethyl)-amide hydrochloride
• 1197236-17-1
• N-(1-hydroxy-2-methylpropan-2-yl)piperidine-4-carboxamide hydrochloride
• N-(1-hydroxy-2-methylpropan-2-yl)piperidine-4-carboxamide;hydrochloride

• MDL： MFCD08457445
• Inchi： 1S/C10H20N2O2.ClH/c1-10(2,7-13)12-9(14)8-3-5-11-6-4-8;/h8,11,13H,3-7H2,1-2H3,(H,12,14);1H
• InChI Key： VBUQNFNOOQVWEB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCNCC1)NC(C)(C)CO

Computed Properties

• Exact Mass: 236.1291556Da
• Monoisotopic Mass: 236.1291556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(2-Hydroxy-1,1-dimethylethyl)-4-piperidinecarboxamide hydrochloride

N-(2-Hydroxy-1,1-dimethylethyl)-4-piperidinecarboxamide Hydrochloride: A Comprehensive Overview

CAS No. 1197236-17-1 refers to the chemical compound known as N-(2-Hydroxy-1,1-dimethylethyl)-4-piperidinecarboxamide hydrochloride. This compound is a derivative of piperidine, a six-membered cyclic amine, and is often utilized in pharmaceutical research due to its unique structural properties and potential bioactivity. The molecule consists of a piperidine ring substituted with a carboxamide group at the 4-position and an N-substituent, specifically a 2-hydroxy-1,1-dimethylethyl group, which introduces hydroxyl functionality into the structure. The hydrochloride salt form suggests that this compound is typically used in its protonated form for stability and solubility purposes.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of central nervous system (CNS) agents. The presence of the hydroxyl group in the substituent introduces hydrogen bonding capabilities, which can enhance the compound's interaction with biological targets. This feature makes N-(2-Hydroxy-1,1-dimethylethyl)-4-piperidinecarboxamide hydrochloride a promising candidate for exploring interactions with G protein-coupled receptors (GPCRs), a major class of drug targets.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and acid-base chemistry. The key steps typically include the preparation of the piperidine carboxylic acid intermediate, followed by conversion to its amide derivative using appropriate coupling reagents. The introduction of the hydroxyl-containing substituent is achieved through alkylation or acylation reactions, depending on the specific synthetic pathway employed.

Pharmacologically, N-(2-Hydroxy-1,1-dimethylethyl)-4-piperidinecarboxamide hydrochloride has shown potential as a modulator of ion channels and neurotransmitter systems. Preclinical studies suggest that it may exhibit activity against voltage-gated sodium channels, which are implicated in pain signaling and epilepsy. Additionally, its ability to interact with monoamine transporters indicates potential applications in treating mood disorders such as depression and anxiety.

From a structural perspective, the steric bulk introduced by the 2-hydroxy-1,1-dimethylethyl group plays a significant role in determining the compound's pharmacokinetic properties. This substituent enhances lipophilicity, which can improve absorption across biological membranes but may also affect plasma protein binding and hepatic metabolism. Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately using molecular docking and pharmacokinetic modeling.

The hydrochloride salt form of this compound is advantageous for formulation purposes due to its enhanced solubility in aqueous media. This characteristic facilitates its use in parenteral or oral dosage forms. However, stability studies are essential to ensure that the compound maintains its integrity under various storage conditions and physiological environments.

In terms of safety assessment, preliminary toxicological studies indicate that N-(2-Hydroxy-1,1-dimethylethyl)-4-piperidinecarboxamide hydrochloride exhibits low acute toxicity when administered at therapeutic doses. Long-term toxicity studies are currently underway to evaluate potential genotoxicity and carcinogenicity risks associated with chronic exposure.

Looking forward, ongoing research aims to optimize this compound's bioavailability and efficacy through structural modifications. For instance, efforts are being made to introduce additional functional groups that could enhance receptor selectivity or reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant drug candidate.

In conclusion, CAS No. 1197236-17-1, or N-(2-Hydroxy-1,1-dimethylethyl)-4-piperidinecarboxamide hydrochloride, represents an intriguing molecule with significant potential in drug discovery. Its unique structure and promising pharmacological profile make it an attractive target for further investigation across various therapeutic areas.